86-88-4

1-(1-Naphthyl)-2-thiourea

In Stock

• CAS RN:
• 86-88-4

• Formula:
• C11H10N2S
  C10H7NHCSNH2
  C11H10N2S

• InChI:
• InChI=1S/C11H10N2S/c12-11(14)13-10-7-3-5-8-4-1-2-6-9(8)10/h1-7H,(H3,12,13,14)

• InChIKey:
• PIVQQUNOTICCSA-UHFFFAOYSA-N

• Antu appears as white crystal or powder;  technical product is gray powder. Has no odor but a bitter taste. Used primarily as a rodenticide for control of adult Norway rats. Not produced commercially in the U.S. (EPA, 1998)
  ANTU is a member of naphthalenes.

1,4-Diethoxyquinoxaline-2,3-dione

• CAS RN:
• 5886-88-4

• Formula:
• C12H14N2O4

• InChI:
• InChI=1S/C12H14N2O4/c1-3-17-13-9-7-5-6-8-10(9)14(18-4-2)12(16)11(13)15/h5-8H,3-4H2,1-2H3

• InChIKey:
• OGHDRONGEXJXFN-UHFFFAOYSA-N

• 1,4-Diethoxyquinoxaline-2,3-dione is a useful research compound. Its molecular formula is C12H14N2O4 and its molecular weight is 250.25g/mol. The purity is usually 95%.

4-{[4-bromo-2-(2-chlorobenzoyl)phenyl]amino}-4-oxobutanoic acid

In Stock

• CAS RN:
• 5686-88-4

• Formula:
• C17H13BrClNO4

• InChI:
• InChI=1S/C17H13BrClNO4/c18-10-5-6-14(20-15(21)7-8-16(22)23)12(9-10)17(24)11-3-1-2-4-13(11)19/h1-6,9H,7-8H2,(H,20,21)(H,22,23)

• InChIKey:
• LHVWLHDPGCTXBT-UHFFFAOYSA-N

• 4-{[4-bromo-2-(2-chlorobenzoyl)phenyl]amino}-4-oxobutanoic acid is a useful research compound. Its molecular formula is C17H13BrClNO4 and its molecular weight is 410.6 g/mol. The purity is usually 95%.

Bis(dinitrofluorobenzene)pimelic acid amide

• CAS RN:
• 76986-88-4

• Formula:
• C19H16F2N6O10

• InChI:
• InChI=1S/C19H16F2N6O10/c20-18-12(6-10(24(30)31)8-14(18)26(34)35)22-16(28)4-2-1-3-5-17(29)23-13-7-11(25(32)33)9-15(19(13)21)27(36)37/h6-9H,1-5H2,(H,22,28)(H,23,29)

• InChIKey:
• RNHCMQMUCJEJEF-UHFFFAOYSA-N

• Bis(dinitrofluorobenzene)pimelic acid amide, also known as Bis(dinitrofluorobenzene)pimelic acid amide, is a useful research compound. Its molecular formula is C19H16F2N6O10 and its molecular weight is 526.4 g/mol. The purity is usually 95%.

3-methylidene-N1,N2-bis({4-[(pyrimidin-2-yl)sulfamoyl]phenyl})cyclopropane-1,2-dicarboxamide

In Stock

• CAS RN:
• 327086-88-4

• Formula:
• C26H22N8O6S2

• InChI:
• InChI=1S/C26H22N8O6S2/c1-16-21(23(35)31-17-4-8-19(9-5-17)41(37,38)33-25-27-12-2-13-28-25)22(16)24(36)32-18-6-10-20(11-7-18)42(39,40)34-26-29-14-3-15-30-26/h2-15,21-22H,1H2,(H,31,35)(H,32,36)(H,27,28,33)(H,29,30,34)

• InChIKey:
• FWGNBGZFRILNEL-UHFFFAOYSA-N

• 3-methylidene-N1,N2-bis({4-[(pyrimidin-2-yl)sulfamoyl]phenyl})cyclopropane-1,2-dicarboxamide is a useful research compound. Its molecular formula is C26H22N8O6S2 and its molecular weight is 606.63. The purity is usually 95%.

N1-cycloheptyl-N2-((3-(thiophen-2-ylsulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide

In Stock

• CAS RN:
• 872986-88-4

• Formula:
• C18H27N3O5S2

• InChI:
• InChI=1S/C18H27N3O5S2/c22-17(18(23)20-14-7-3-1-2-4-8-14)19-13-15-21(10-6-11-26-15)28(24,25)16-9-5-12-27-16/h5,9,12,14-15H,1-4,6-8,10-11,13H2,(H,19,22)(H,20,23)

• InChIKey:
• PZJIRCOKTITDOG-UHFFFAOYSA-N

• N1-cycloheptyl-N2-((3-(thiophen-2-ylsulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C18H27N3O5S2 and its molecular weight is 429.55. The purity is usually 95%.

2',5'-Difluoro-4-(5,5-dimethyl-1,3-dioxan-2-YL)butyrophenone

In Stock

• CAS RN:
• 898786-88-4

• Formula:
• C16H20F2O3

• InChI:
• InChI=1S/C16H20F2O3/c1-16(2)9-20-15(21-10-16)5-3-4-14(19)12-8-11(17)6-7-13(12)18/h6-8,15H,3-5,9-10H2,1-2H3

• InChIKey:
• YFOHKCHOTPLZDM-UHFFFAOYSA-N

• 2',5'-Difluoro-4-(5,5-dimethyl-1,3-dioxan-2-YL)butyrophenone is a useful research compound. Its molecular formula is C16H20F2O3 and its molecular weight is 298.32 g/mol. The purity is usually 95%.

2-(4-chlorophenoxy)-N-{2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl}acetamide

In Stock

• CAS RN:
• 932986-88-4

• Formula:
• C19H16ClFN2O2S

• InChI:
• InChI=1S/C19H16ClFN2O2S/c20-14-4-6-17(7-5-14)25-11-18(24)22-9-8-16-12-26-19(23-16)13-2-1-3-15(21)10-13/h1-7,10,12H,8-9,11H2,(H,22,24)

• InChIKey:
• HSWRABWEQVJORP-UHFFFAOYSA-N

• 2-(4-chlorophenoxy)-N-{2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl}acetamide is a useful research compound. Its molecular formula is C19H16ClFN2O2S and its molecular weight is 390.86. The purity is usually 95%.

S-[2-[3-[[4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] 3-hydroxypropanethioate

• CAS RN:
• 157786-88-4

• Formula:
• C24H40N7O18P3S

• InChI:
• InChI=1S/C24H40N7O18P3S/c1-24(2,19(36)22(37)27-5-3-14(33)26-6-8-53-15(34)4-7-32)10-46-52(43,44)49-51(41,42)45-9-13-18(48-50(38,39)40)17(35)23(47-13)31-12-30-16-20(25)28-11-29-21(16)31/h11-13,17-19,23,32,35-36H,3-10H2,1-2H3,(H,26,33)(H,27,37)(H,41,42)(H,43,44)(H2,25,28,29)(H2,38,39,40)/t13-,17-,18-,19?,23-/m1/s1

• InChIKey:
• BERBFZCUSMQABM-UXYNFSPESA-N

• 3-Hydroxypropionyl-CoA belongs to the class of organic compounds known as acyl coas. These are organic compounds containing a coenzyme A substructure linked to an acyl chain. 3-Hydroxypropionyl-CoA exists as a solid, slightly soluble (in water), and an extremely strong acidic compound (based on its pKa). 3-Hydroxypropionyl-CoA has been primarily detected in urine. Within the cell, 3-hydroxypropionyl-CoA is primarily located in the cytoplasm. In humans, 3-hydroxypropionyl-CoA is involved in the propanoate metabolism pathway. 3-Hydroxypropionyl-CoA is also involved in a few metabolic disorders, which include the malonic aciduria pathway, the methylmalonic aciduria due to cobalamin-related disorders pathway, and malonyl-CoA decarboxylase deficiency.

4-(3-(Trifluoromethyl)-3H-diazirin-3-yl)benzaldehyde

In Stock

• CAS RN:
• 128886-88-4

• Formula:
• C9H5F3N2O

• InChI:
• InChI=1S/C9H5F3N2O/c10-9(11,12)8(13-14-8)7-3-1-6(5-15)2-4-7/h1-5H

• InChIKey:
• MLXUIWNFGIROFY-UHFFFAOYSA-N

• 4-(3-(Trifluoromethyl)-3H-diazirin-3-yl)benzaldehyde is a useful research compound. Its molecular formula is C9H5F3N2O and its molecular weight is 214.14 g/mol. The purity is usually 95%.

N-methyl-1-(pyrazin-2-yl)piperidin-4-amine

In Stock

• CAS RN:
• 1179086-88-4

• Formula:
• C10H16N4

• InChI:
• InChI=1S/C10H16N4/c1-11-9-2-6-14(7-3-9)10-8-12-4-5-13-10/h4-5,8-9,11H,2-3,6-7H2,1H3

• InChIKey:
• ZORBHPKWEBTNPG-UHFFFAOYSA-N

• N-methyl-1-(pyrazin-2-yl)piperidin-4-amine is a useful research compound. Its molecular formula is C10H16N4 and its molecular weight is 192.26 g/mol. The purity is usually 95%.

[1-(4-Methoxypyridin-2-yl)cyclohexyl]methanamine

In Stock

• CAS RN:
• 2104886-88-4

• Formula:
• C13H20N2O

• InChI:
• InChI=1S/C13H20N2O/c1-16-11-5-8-15-12(9-11)13(10-14)6-3-2-4-7-13/h5,8-9H,2-4,6-7,10,14H2,1H3

• InChIKey:
• HABHKVWUIKTQTQ-UHFFFAOYSA-N

• [1-(4-Methoxypyridin-2-yl)cyclohexyl]methanamine is a useful research compound. Its molecular formula is C13H20N2O and its molecular weight is 220.316. The purity is usually 95%.

Methyl 1-(1,3-thiazol-2-ylamino)cyclohexane-1-carboxylate

Usually In Stock

• CAS RN:
• 2248286-88-4

• Formula:
• C11H16N2O2S

• InChI:
• InChI=1S/C11H16N2O2S/c1-15-9(14)11(5-3-2-4-6-11)13-10-12-7-8-16-10/h7-8H,2-6H2,1H3,(H,12,13)

• InChIKey:
• NMZXLCINIPLWBF-UHFFFAOYSA-N

• Methyl 1-(1,3-thiazol-2-ylamino)cyclohexane-1-carboxylate is a useful research compound. Its molecular formula is C11H16N2O2S and its molecular weight is 240.32. The purity is usually 95%.

[4-(Dimethylamino)phenyl]-[4-[(3-methylpyridin-2-yl)oxymethyl]piperidin-1-yl]methanone

Usually In Stock

• CAS RN:
• 2379986-88-4

• Formula:
• C21H27N3O2

• InChI:
• InChI=1S/C21H27N3O2/c1-16-5-4-12-22-20(16)26-15-17-10-13-24(14-11-17)21(25)18-6-8-19(9-7-18)23(2)3/h4-9,12,17H,10-11,13-15H2,1-3H3

• InChIKey:
• OSIYDRWUSYHQQC-UHFFFAOYSA-N

• [4-(Dimethylamino)phenyl]-[4-[(3-methylpyridin-2-yl)oxymethyl]piperidin-1-yl]methanone is a useful research compound. Its molecular formula is C21H27N3O2 and its molecular weight is 353.466. The purity is usually 95%.

tert-Butyl 3-chloropyrrolidine-1-carboxylate

In Stock

• CAS RN:
• 1289386-88-4

• Formula:
• C9H16ClNO2

• InChI:
• InChI=1S/C9H16ClNO2/c1-9(2,3)13-8(12)11-5-4-7(10)6-11/h7H,4-6H2,1-3H3

• InChIKey:
• BFJADPWUALFXHF-UHFFFAOYSA-N

• Tert-Butyl 3-chloropyrrolidine-1-carboxylate is a useful research compound. Its molecular formula is C9H16ClNO2 and its molecular weight is 205.682. The purity is usually 95%.